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Cat. No.: B015946 Get Quote

An In-depth Technical Guide to N,O-
Didesmethylvenlafaxine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,O-Didesmethylvenlafaxine is a minor metabolite of the widely prescribed serotonin-

norepinephrine reuptake inhibitor (SNRI), venlafaxine. Understanding the chemical structure

and properties of venlafaxine's metabolites is crucial for a comprehensive understanding of its

pharmacology, metabolism, and potential drug-drug interactions. This technical guide provides

a detailed overview of the chemical structure, properties, and metabolic pathways related to

N,O-Didesmethylvenlafaxine.

While this guide aims to be comprehensive, it is important to note that publicly available

quantitative data on the specific pharmacological activity of N,O-Didesmethylvenlafaxine is

limited. Much of the existing literature describes it as a minor and largely inactive metabolite.

Furthermore, detailed experimental protocols for its synthesis and specific pharmacological

assays are not readily available in peer-reviewed publications.

Chemical Structure and Identification
A critical point of clarification is the distinction between two isomeric didesmethylated

metabolites of venlafaxine: N,O-Didesmethylvenlafaxine and N,N-Didesmethylvenlafaxine.
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These isomers differ in the position of the methyl group removal.

N,O-Didesmethylvenlafaxine: This metabolite results from the removal of one methyl group

from the nitrogen atom (N-demethylation) and the methyl group from the methoxy group on

the phenyl ring (O-demethylation).

N,N-Didesmethylvenlafaxine: This metabolite is formed by the removal of both methyl groups

from the nitrogen atom (N,N-demethylation), while the methoxy group on the phenyl ring

remains intact.[1]

This guide focuses on N,O-Didesmethylvenlafaxine.

Chemical and Physical Properties
The following tables summarize the key chemical identifiers and computed physical properties

for N,O-Didesmethylvenlafaxine and its related isomers for comparative purposes.

Table 1: Chemical Identification of Venlafaxine Metabolites

Identifier
N,O-
Didesmethylvenlafaxine

N,N-
Didesmethylvenlafaxine

IUPAC Name
4-[1-(1-hydroxycyclohexyl)-2-

(methylamino)ethyl]phenol[2]

1-[2-amino-1-(4-

methoxyphenyl)ethyl]cyclohex

an-1-ol

CAS Number 135308-74-6[3] 93413-77-5

Molecular Formula C₁₅H₂₃NO₂ C₁₅H₂₃NO₂[1]

SMILES String
CNCC(C1=CC=C(C=C1)O)C2(

CCCCC2)O

COC1=CC=C(C=C1)C(CN)C2(

CCCCC2)O[1]

Table 2: Computed Physicochemical Properties
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Property
N,O-
Didesmethylvenlafaxine

N,N-
Didesmethylvenlafaxine

Molecular Weight 249.35 g/mol [2] 249.35 g/mol [1]

Topological Polar Surface Area 52.5 Å² 52.5 Å²

Hydrogen Bond Donor Count 3 2

Hydrogen Bond Acceptor

Count
3 3

Rotatable Bond Count 5 5

LogP (Predicted) 2.1 2.5

Metabolic Pathway of Venlafaxine
Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 (CYP) enzymes. The formation of N,O-Didesmethylvenlafaxine is a secondary

metabolic step, occurring after the initial demethylation of venlafaxine to its primary

metabolites, O-desmethylvenlafaxine (ODV) and N-desmethylvenlafaxine (NDV).[4]

N,O-Didesmethylvenlafaxine is formed through two main routes:

O-demethylation of N-desmethylvenlafaxine: This reaction is catalyzed by CYP2D6 and to a

lesser extent by CYP2C19.[5]

N-demethylation of O-desmethylvenlafaxine: This step is primarily mediated by CYP2C19

and CYP3A4.[2]

Further metabolism of N,O-Didesmethylvenlafaxine can occur through glucuronidation.[4]

Venlafaxine

O-Desmethylvenlafaxine
(ODV)

CYP2D6 (major)
CYP2C19 (minor)

N-Desmethylvenlafaxine
(NDV)

CYP3A4, CYP2C19 N,O-Didesmethylvenlafaxine

CYP2C19, CYP3A4

CYP2D6, CYP2C19
N,O-Didesmethylvenlafaxine

Glucuronide
UGT enzymes
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Metabolic pathway of venlafaxine to N,O-Didesmethylvenlafaxine.

Pharmacological Properties
The pharmacological activity of N,O-Didesmethylvenlafaxine is reported to be significantly

lower than that of the parent drug, venlafaxine, and its major active metabolite, O-

desmethylvenlafaxine.[5][6] While venlafaxine and ODV are potent inhibitors of both serotonin

(SERT) and norepinephrine (NET) reuptake, N,O-Didesmethylvenlafaxine is generally

considered to be a minor, inactive metabolite.[7]

A comprehensive search of scientific literature did not yield specific quantitative data (e.g., IC₅₀

or Kᵢ values) for the binding affinity of N,O-Didesmethylvenlafaxine to SERT and NET. This

lack of data prevents a direct quantitative comparison with venlafaxine and its other

metabolites in this guide.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of N,O-
Didesmethylvenlafaxine as a reference standard are not readily available in the public

domain. However, general synthetic strategies for venlafaxine and its impurities often involve

multi-step processes that could potentially be adapted for the targeted synthesis of this specific

metabolite. One plausible, though not explicitly detailed, approach could involve the N-

methylation of a suitable precursor.

Similarly, specific and detailed protocols for in vitro and in vivo pharmacological

characterization of N,O-Didesmethylvenlafaxine are not extensively published. However, a

general workflow for assessing the binding affinity of a compound to neurotransmitter

transporters using a radioligand binding assay is described below.

General Experimental Workflow: Radioligand Binding
Assay
This diagram illustrates a typical workflow for determining the binding affinity of a test

compound like N,O-Didesmethylvenlafaxine to a target receptor or transporter.
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General workflow for a radioligand binding assay.

Conclusion
N,O-Didesmethylvenlafaxine is a minor, secondary metabolite of venlafaxine, formed through

the further metabolism of O-desmethylvenlafaxine and N-desmethylvenlafaxine by CYP

enzymes. While its chemical structure and position in the metabolic cascade are well-defined,

there is a notable lack of quantitative data regarding its pharmacological activity. The available

evidence suggests it is significantly less active than venlafaxine and its primary active

metabolite. For researchers and drug development professionals, N,O-
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Didesmethylvenlafaxine serves as an important marker in comprehensive pharmacokinetic

and drug metabolism studies of venlafaxine. Further research is warranted to fully quantify its

pharmacological profile and to develop standardized synthetic and analytical protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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